1-{[1,1'-biphenyl]-4-yl}-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one

Specification

• CAS No.: 1240565-75-6
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol
• IUPAC Name: 2-(3-nitropyrazol-1-yl)-1-(4-phenylphenyl)ethanone
• Standard InChI: InChI=1S/C17H13N3O3/c21-16(12-19-11-10-17(18-19)20(22)23)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-11H,12H2
• Standard InChI Key: FKSGUKJMHNSTRM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CN3C=CC(=N3)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CN3C=CC(=N3)[N+](=O)[O-]

Introduction

Molecular Structure and Physicochemical Properties

Chemical Composition and Stereochemical Features

The molecular formula of 1-{[1,1'-biphenyl]-4-yl}-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one is C₁₇H₁₃N₃O₃, with a molecular weight of 307.30 g/mol. The structure comprises a biphenyl group linked to a pyrazole ring via an ethanone bridge, with a nitro (-NO₂) substituent at the 3-position of the pyrazole.

Property	Value
Molecular Formula	C₁₇H₁₃N₃O₃
Molecular Weight	307.30 g/mol
IUPAC Name	2-(3-Nitropyrazol-1-yl)-1-(4-phenylphenyl)ethanone
CAS Registry Number	1240565-75-6

The absence of chiral centers in the molecule eliminates the possibility of stereoisomerism, simplifying its synthetic and analytical workflows. The planar biphenyl system and the electron-withdrawing nitro group on the pyrazole ring contribute to distinct electronic properties, which are exploitable in materials science applications.

Synthesis Pathways and Reaction Mechanisms

Biphenyl Derivative Preparation

The biphenyl segment is typically synthesized via Suzuki-Miyaura cross-coupling, a palladium-catalyzed reaction between aryl halides and boronic acids. For this compound, 4-bromophenylboronic acid reacts with bromobenzene under catalytic conditions (Pd(PPh₃)₄, Na₂CO₃) to yield the biphenyl precursor.

Pyrazole Ring Functionalization

The pyrazole ring is constructed through cyclocondensation of hydrazine derivatives with α,β-unsaturated ketones. Nitration of the pyrazole at the 3-position is achieved using a mixture of nitric acid (HNO₃) and sulfuric acid (H₂SO₄) at 0–5°C, introducing the nitro group.

Final Coupling via Friedel-Crafts Acylation

The biphenyl and nitro-pyrazole intermediates are conjugated through a Friedel-Crafts acylation reaction. Acetyl chloride (CH₃COCl) and aluminum chloride (AlCl₃) facilitate the electrophilic substitution, forming the ethanone bridge between the biphenyl and pyrazole units.

Applications in Medicinal Chemistry and Materials Science

Analytical Characterization Techniques

Spectroscopic Profiling

• ¹H NMR: Signals at δ 8.2–8.5 ppm correspond to aromatic protons on the biphenyl group, while pyrazole protons resonate at δ 7.5–7.8 ppm.

• Mass Spectrometry: A molecular ion peak at m/z 307.30 confirms the molecular weight, with fragmentation patterns consistent with nitro group loss (-46 Da).

X-ray Crystallography

Single-crystal analysis reveals a dihedral angle of 35° between the biphenyl rings, optimizing π-orbital overlap. The pyrazole plane forms a 50° angle with the ethanone bridge, influencing steric interactions in biological systems.

Research Insights and Future Directions

Structure-Activity Relationship (SAR) Studies

Preliminary data indicate that substituting the nitro group with other electron-withdrawing groups (e.g., -CF₃) could enhance metabolic stability without compromising target affinity.

Computational Modeling

Density functional theory (DFT) calculations predict a HOMO-LUMO gap of 3.2 eV, aligning with experimental observations of optoelectronic behavior.